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Compound of Interest

Compound Name: 2-Methoxybenzoic acid-13C6

Cat. No.: B15143581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

procedures for 2-Methoxybenzoic acid-¹³C₆. While specific safety data for the ¹³C₆ isotopically

labeled compound is not readily available, the safety profile is considered analogous to its

unlabeled counterpart, 2-Methoxybenzoic acid (CAS 579-75-9), as isotopic labeling does not

significantly alter its chemical properties or reactivity. The information presented herein is

compiled from various safety data sheets (SDS) for 2-Methoxybenzoic acid.

Core Safety and Physical Data
Proper handling and storage are paramount to ensure laboratory safety. The following tables

summarize the key quantitative data for 2-Methoxybenzoic acid.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula ¹³C₆C₂H₈O₃ [1]

Molecular Weight 153.14 g/mol [1]

Physical Appearance
White to off-white crystalline

powder
[2][3]

Melting Point 98-100 °C [2]

Boiling Point ~275-280 °C [2][3]

Density ~1.348 g/cm³ [2]

Solubility

Soluble in boiling water and

organic solvents. 5 mg/mL at

30 °C.

[3]

Table 2: Toxicological Data

Endpoint Value Species Source

Oral LD50 2200 mg/kg Rat [4]

Skin Irritation Causes skin irritation [4][5][6]

Eye Irritation
Causes serious eye

irritation
[4][5][6]

Respiratory Irritation
May cause respiratory

irritation
[4][5]

Table 3: Ecological Data
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Endpoint Test Duration Species Value Source

LC50 96h Fish 360 mg/L [4]

EC50 48h
Crustacea

(Daphnia)
85.1 mg/L [4]

EC50 72h
Algae or other

aquatic plants
78.8 mg/L [4]

Experimental Protocols: Safe Handling and
Emergency Procedures
Adherence to established protocols is critical when working with 2-Methoxybenzoic acid-¹³C₆.

Personal Protective Equipment (PPE)
A foundational aspect of safe handling involves the consistent use of appropriate personal

protective equipment. The following diagram outlines the necessary PPE.
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Personal Protective Equipment (PPE)

Handling 2-Methoxybenzoic Acid-¹³C₆

Eye and Face Protection

Requires

Skin ProtectionRequires

Respiratory Protection
If dust is generated

Tightly fitting safety goggles
with side-shields (EN 166 or NIOSH approved)

Chemical-impermeable gloves
(e.g., nitrile, neoprene)

Lab coat or impervious clothing

NIOSH-approved dust respirator

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE).

Handling and Storage
Handling: Handle in a well-ventilated area to avoid the formation of dust and aerosols.[7] Use

non-sparking tools.[7] Avoid contact with skin and eyes.[7] Do not eat, drink, or smoke when

handling.[4] Wash hands thoroughly after handling.[4]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7] Keep

away from incompatible materials such as strong oxidizing agents and strong bases.[5]

Accidental Release Measures
In the event of a spill, follow a structured response to mitigate exposure and environmental

contamination.
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Spill of 2-Methoxybenzoic Acid-¹³C₆ Occurs

Evacuate unnecessary personnel and move upwind

Wear appropriate PPE (see PPE diagram)

Ensure adequate ventilation

Contain the spill. Prevent entry into drains and waterways.

Clean up spill

Minor Spill:
Use dry clean-up procedures (sweep or vacuum).

Avoid generating dust.

  If minor

Major Spill:
Alert emergency services.

Use spark-proof tools and explosion-proof equipment for collection.

  If major

Place spilled material in a clean, dry, sealable, labeled container for disposal.

Decontaminate the area and equipment.

Report the incident.

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow.
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Spill Cleanup Protocol:

Minor Spills: For small quantities, carefully sweep or vacuum up the spilled solid, avoiding

the generation of dust.[4] Place the material into a clean, dry, and properly labeled container

for disposal.[4]

Major Spills: For larger spills, clear the area of all personnel and move upwind.[4] Alert the

appropriate emergency response team.[4] Control personal contact by using the prescribed

protective equipment, including a dust respirator.[4] Prevent the spillage from entering

drains, sewers, or watercourses.[4]

First Aid Measures
Inhalation: If inhaled, remove the person to fresh air. If breathing is difficult, give oxygen. If

not breathing, give artificial respiration. Seek medical attention.[6]

Skin Contact: In case of contact, immediately wash the skin with plenty of soap and water

while removing all contaminated clothing and shoes. Get medical advice if skin irritation

occurs.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[5][6]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek medical attention.[5]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations.[4] Waste materials should be handled by a licensed waste disposal company.

This guide is intended to provide essential safety and handling information. Always refer to the

specific Safety Data Sheet (SDS) provided by the supplier and consult with your institution's

environmental health and safety department for any additional guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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